Cas no 35843-75-5 (Benzenamine,3-methyl-N-(triphenylphosphoranylidene)-)

• Product Name: Benzenamine,3-methyl-N-(triphenylphosphoranylidene)-
• CAS No: 35843-75-5
• MF: C₂₅H₂₂NP
• MW: 367.422646999359
• MDL: MFCD00025948
• CID: 309718
• PubChem ID: 98671
• Update Time: 2025-04-19

Benzenamine,3-methyl-N-(triphenylphosphoranylidene)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,3-methyl-N-(triphenylphosphoranylidene)-
• [(3-methylphenyl)imino](triphenyl)-lambda~5~-phosphane
• N-(Triphenylphosphoranylidene)-m-toluidine
• NSC 158470
• 35843-75-5
• DTXSID10189390
• AKOS024430179
• NSC158470
• EINECS 252-752-6
• NSC-158470
• (3-methylphenyl)imino-triphenyl-lambda5-phosphane
• N-(M-TOLYL)-P,P,P-TRIPHENYLPHOSPHINE IMIDE
• 3-Methyl-N-(triphenylphosphoranylidene)aniline
• NS00029928

• MDL： MFCD00025948
• Inchi： 1S/C25H22NP/c1-21-12-11-13-22(20-21)26-27(23-14-5-2-6-15-23,24-16-7-3-8-17-24)25-18-9-4-10-19-25/h2-20H,1H3
• InChI Key： APAFUCDSCJBJKH-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)=NC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 367.14916
• Monoisotopic Mass: 367.149
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 12.4Ų

Experimental Properties

• Density: 1.06
• Boiling Point: 527.6°Cat760mmHg
• Flash Point: 272.9°C
• Refractive Index: 1.595
• PSA: 12.36
• LogP: 5.80420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives